Methyl 3-amino-5-(pyridin-4-yl)thiophene-2-carboxylate

• IUPAC Name: methyl 3-amino-5-pyridin-4-ylthiophene-2-carboxylate
• InChI: InChI=1S/C11H10N2O2S/c1-15-11(14)10-8(12)6-9(16-10)7-2-4-13-5-3-7/h2-6H,12H2,1H3
• InChI Key: MTWPBJBUARILTH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(S1)C2=CC=NC=C2)N
• Molecular Formula: C11H10N2O2S
• Molecular Weight: 234.28 g/mol
• CAS No.: 887247-25-8

Description

Methyl 3-amino-5-(pyridin-4-yl)thiophene-2-carboxylate is a useful research compound. Its molecular formula is C11H10N2O2S and its molecular weight is 234.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of sodium methoxide (2.12 g, 39.3 mmol) in methanol (59 mL) was added methyl thioglycolate (3.51 mL, 39.3 mmol). After 10 min, 3-chloro-3-(pyridin-4-yl)acrylonitrile (6.47 g, 39.3 mmol) was added, and the mixture was heated at 50° C. After 1 h, the mixture was concentrated to about a half volume at reduced pressure and poured into water (500 mL). Extraction with ethyl acetate/tetrahydrofuran (4:1, 500 mL), washing with brine, drying over magnesium sulfate, filtration and concentration at reduced pressure gave the title compound (8.81 g, 96%) as a yellow solid: